Cas no 902659-25-0 (N-benzyl-1,3-dimethyl-N-phenyl-1H-pyrazole-4-sulfonamide)

• Product Name: N-benzyl-1,3-dimethyl-N-phenyl-1H-pyrazole-4-sulfonamide
• CAS No: 902659-25-0
• MF: C₁₈H₁₉N₃O₂S
• MW: 341.427362680435
• CID: 3139719
• PubChem ID: 19615262
• Update Time: 2025-10-28

N-benzyl-1,3-dimethyl-N-phenyl-1H-pyrazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1,3-Dimethyl-1H-pyrazole-4-sulfonic acid benzyl-phenyl-amide
• F5303-0128
• SR-01000922071-1
• N-benzyl-1,3-dimethyl-N-phenyl-1H-pyrazole-4-sulfonamide
• N-benzyl-1,3-dimethyl-N-phenylpyrazole-4-sulfonamide
• STL396554
• VU0641192-1
• 902659-25-0
• SR-01000922071
• AKOS003973264

• Inchi： 1S/C18H19N3O2S/c1-15-18(14-20(2)19-15)24(22,23)21(17-11-7-4-8-12-17)13-16-9-5-3-6-10-16/h3-12,14H,13H2,1-2H3
• InChI Key： ZEMIUDQDVLMVRE-UHFFFAOYSA-N
• SMILES： S(C1=CN(C)N=C1C)(N(C1C=CC=CC=1)CC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 341.11979803Da
• Monoisotopic Mass: 341.11979803Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 493
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 63.6Ų

Additional information on N-benzyl-1,3-dimethyl-N-phenyl-1H-pyrazole-4-sulfonamide

N-benzyl-1,3-dimethyl-N-phenyl-1H-pyrazole-4-sulfonamide (CAS No. 902659-25-0): A Comprehensive Overview

N-Benzyl-1,3-dimethyl-N-phenyl-1H-pyrazole-4-sulfonamide (CAS No. 902659-25-0) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities and potential therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological properties, and recent research advancements of this compound.

The chemical structure of N-benzyl-1,3-dimethyl-N-phenyl-1H-pyrazole-4-sulfonamide is characterized by a pyrazole ring substituted with a benzyl group, a dimethyl group, and a phenyl group at the sulfonamide moiety. The unique arrangement of these functional groups imparts specific physicochemical properties that contribute to its biological activity. The molecular formula of this compound is C₁₈H₂₀N₄O₂S, and its molecular weight is 360.43 g/mol.

The synthesis of N-benzyl-1,3-dimethyl-N-phenyl-1H-pyrazole-4-sulfonamide can be achieved through various methods, each with its own advantages and limitations. One common approach involves the reaction of 4-amino-1,3-dimethylpyrazole with benzyl chloride and phenyl isothiocyanate, followed by oxidation to form the sulfonamide. Another method involves the coupling of 4-chlorosulfonyl-1,3-dimethylpyrazole with benzylamine and aniline in the presence of a base. These synthetic routes have been optimized to improve yield and purity, making them suitable for large-scale production.

In terms of biological activity, N-benzyl-1,3-dimethyl-N-phenyl-1H-pyrazole-4-sulfonamide has shown promising results in several areas. Recent studies have demonstrated its potential as an anti-inflammatory agent due to its ability to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, it has exhibited potent antiproliferative effects against various cancer cell lines, suggesting its potential as an anticancer drug candidate. The mechanism of action appears to involve the modulation of signaling pathways such as NF-kB and MAPK.

The pharmacokinetic properties of N-benzyl-1,3-dimethyl-N-phenyl-1H-pyrazole-4-sulfonamide have also been investigated to assess its suitability for therapeutic applications. Studies have shown that it has good oral bioavailability and a favorable pharmacokinetic profile, with moderate plasma protein binding and a reasonable half-life. These properties make it an attractive candidate for further development as a drug.

Toxicological studies have been conducted to evaluate the safety profile of N-benzyl-1,3-dimethyl-N-phenyl-1H-pyrazole-4-sulfonamide. In vitro assays have demonstrated low cytotoxicity towards normal cells, indicating a favorable therapeutic window. In vivo studies in animal models have also shown minimal adverse effects at therapeutic doses. However, further research is needed to fully understand its long-term safety and potential side effects.

The potential applications of N-benzyl-1,3-dimethyl-N-phenyl-1H-pyrazole-4-sulfonamide extend beyond its direct therapeutic uses. It has been used as a lead compound in drug discovery programs aimed at developing novel treatments for inflammatory diseases and cancer. Its structural features make it an excellent starting point for structure-based drug design and optimization.

In conclusion, N-benzyl-1,3-dimethyl-N-phenyl-1H-pyrazole-4-sulfonamide (CAS No. 902659-25-0) is a promising compound with a wide range of biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its properties for clinical use. As our understanding of this compound deepens, it is likely to play an increasingly important role in the development of new drugs for various diseases.